Cas no 941930-10-5 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-4-(methylsulfanyl)phenylacetamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-4-(methylsulfanyl)phenylacetamide
• CAS No: 941930-10-5
• MF: C₂₂H₁₈N₂O₂S₂
• MW: 406.520522594452
• CID: 5501347
• Update Time: 2025-06-12

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-4-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• HDLRCJPIMSCABX-UHFFFAOYSA-N
• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-4-(methylsulfanyl)phenylacetamide

• Inchi： 1S/C22H18N2O2S2/c1-27-16-9-6-14(7-10-16)12-21(26)23-15-8-11-19(25)17(13-15)22-24-18-4-2-3-5-20(18)28-22/h2-11,13,24H,12H2,1H3,(H,23,26)/b22-17+
• InChI Key： WVDWKCAGCATXME-OQKWZONESA-N
• SMILES： C(NC1C=CC(=O)/C(=C2\NC3=CC=CC=C3S\2)/C=1)(=O)CC1=CC=C(SC)C=C1

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-4-(methylsulfanyl)phenylacetamide

Professional Introduction to N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-4-(methylsulfanyl)phenylacetamide (CAS No. 941930-10-5)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-4-(methylsulfanyl)phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 941930-10-5, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key pharmacophores, including a benzothiazole moiety, which is well-documented for its role in various bioactive molecules, and hydroxyl and methylsulfanyl groups that contribute to its complex interactions with biological targets.

The benzothiazole scaffold is particularly noteworthy in medicinal chemistry, as it has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the hydroxyl group at the 4-position of the phenyl ring enhances the compound's solubility and potential binding affinity to biological receptors. Additionally, the methylsulfanyl group at the 2-position of the second phenyl ring introduces a polar moiety that may influence the compound's pharmacokinetic profile. These structural elements collectively contribute to the compound's multifaceted potential in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-4-(methylsulfanyl)phenylacetamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer and neurodegenerative disorders. The benzothiazole moiety, in particular, has been shown to interact with specific amino acid residues in these enzymes, potentially modulating their activity.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it demonstrates moderate efficacy in inhibiting the growth of certain cancer cell lines. The hydroxyl group appears to play a crucial role in this interaction by forming hydrogen bonds with key residues in the target protein. Furthermore, the methylsulfanyl group may contribute to stabilization through hydrophobic interactions or by participating in π-stacking events with aromatic residues.

The synthesis of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-4-(methylsulfanyl)phenylacetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted benzothiazole derivatives and phenolic compounds, followed by functional group modifications such as methylation and hydroxylation. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications of the aromatic rings.

The compound's solubility profile is another critical factor that must be considered during both synthesis and formulation development. The presence of polar functional groups like hydroxyl and methylsulfanyl enhances water solubility but may also introduce challenges in formulation stability. Researchers are exploring various strategies to improve solubility while maintaining efficacy, including co-crystallization with suitable excipients or use of prodrugs.

Evaluation of the metabolic stability of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-4-(methylsulfanyl)phenylacetamide is essential for understanding its pharmacokinetic behavior. Preliminary data suggest that the compound undergoes slow metabolism in vitro, with major metabolites arising from oxidative processes involving the benzothiazole ring and phenolic groups. Identifying these metabolites helps in assessing potential toxicity concerns and optimizing dosing regimens.

The impact of this compound on drug-drug interactions remains an area of active investigation. Given its complex structure and multiple interacting sites within biological systems, it is crucial to evaluate potential interactions with other therapeutic agents. Pharmacokinetic studies are being conducted to assess how N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-4-(methylsulfanyl)phenylacetamide behaves when co-administered with commonly used drugs.

The future direction of research on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-4-(methylsulfanyl)phenylacetamide includes further exploration of its mechanism of action through structural biology techniques such as X-ray crystallography or cryo-electron microscopy. These approaches will provide high-resolution insights into how the compound interacts with its biological targets at an atomic level. Additionally, preclinical studies are planned to evaluate its safety profile and efficacy in animal models before moving towards human clinical trials.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-4-(methylsulfanyl)phenylacetamide exemplifies how structural innovation can lead to discovery of new drugs with unique mechanisms of action. As research progresses, this compound holds promise for addressing unmet medical needs across multiple therapeutic areas.